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Compound of Interest

Compound Name: AMC Arachidonoyl Amide

Cat. No.: B024143

Audience: Researchers, scientists, and drug development professionals.

Introduction

AMC Arachidonoyl Amide (AMC-AA) is a crucial fluorogenic substrate utilized for the
measurement of Fatty Acid Amide Hydrolase (FAAH) activity.[1][2] FAAH is a key enzyme in the
endocannabinoid system, responsible for the degradation of neuromodulatory fatty acid amides
like anandamide.[1] The enzymatic action of FAAH on AMC-AA results in the cleavage of the
amide bond, releasing the highly fluorescent 7-amino-4-methylcoumarin (AMC) group.[1][2]
The resulting fluorescence, which can be measured at an excitation wavelength of
approximately 360 nm and an emission wavelength of 465 nm, is directly proportional to FAAH
activity.[1][2]

Accurate and reproducible results in FAAH activity assays are contingent upon the correct
preparation and storage of the AMC-AA substrate. Dimethyl sulfoxide (DMSO) is the
recommended solvent for creating stock solutions due to its excellent solubilizing capacity for
AMC-AA.[1][2] This document provides a detailed protocol for the preparation, handling, and
storage of AMC-AA stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the essential quantitative parameters for AMC Arachidonoyl
Amide, which are critical for accurate stock solution preparation and experimental design.
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Parameter

Value

Source(s)

Synonyms

AMC-AA; 7-amino-4-methyl
Coumarin-Arachidonamide

[1](2]

Molecular Formula C30H39NOs [1]
Molecular Weight (MW) 461.6 g/mol [11[2]
Purity =>98% [1][2]

Physical Form

Crystalline solid

[1](2]

Solubility in DMSO ~10 mg/mL [1112]
Solubility in DMF 10 mg/mL [1]
Excitation Wavelength (Ex) ~360 nm [1]
Emission Wavelength (Em) ~465 nm [1]

Recommended Stock Conc.

1-10 mM in anhydrous DMSO

[3]

Long-Term Storage (Solid)

-80°C (=2 years stability)

[1](2]

Long-Term Storage (in DMSO)

-80°C (up to 6 months)

[4]

Short-Term Storage (in DMSO)

-20°C (up to 1 month)

[4]

Experimental Protocols
Materials

AMC Arachidonoyl Amide powder

Anhydrous, research-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Ultrasonic bath
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Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM AMC-AA stock solution in DMSO.
Volumes can be adjusted as required for different concentrations or final volumes.

. Pre-Analysis Calculation:

To prepare a 10 mM solution, the required mass of AMC-AA must be calculated using its
molecular weight (461.6 g/mol ).

Calculation:

o Mass (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)

o Mass (mg) = 0.010 mol/L x 0.001 L x 461.6 g/mol x 1000 mg/g = 4.62 mg
. Weighing the Compound:

Carefully and accurately weigh out 4.62 mg of AMC-AA powder and transfer it into a sterile
polypropylene microcentrifuge tube.

Note: If working with a pre-weighed amount, adjust the volume of DMSO accordingly to
achieve the desired 10 mM concentration.

. Solubilization:

Add 1 mL of anhydrous, research-grade DMSO to the microcentrifuge tube containing the
AMC-AA powder.

For optimal stability, the solvent should be purged with an inert gas (e.g., argon or nitrogen)
before use.[2][5]

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is completely
dissolved. The result should be a clear solution.

If solubility issues arise, the solution can be gently warmed to 37°C or briefly sonicated in an
ultrasonic bath.[3]
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4. Storage and Handling:

e Once prepared, the stock solution should be aliquoted into smaller, single-use volumes to
avoid repeated freeze-thaw cycles, which can degrade the compound.[4]

o Store the aliquots in tightly sealed amber or opaque tubes at -80°C for long-term storage (up
to 6 months).[4] For short-term use, storage at -20°C for up to one month is acceptable.[4]

e Agueous solutions of AMC-AA are not stable and storage for more than one day is not
recommended.[2]

Visualizations
Experimental Workflow

The following diagram illustrates the logical workflow for the preparation of the AMC
Arachidonoyl Amide stock solution.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM stock solution of AMC-AA in DMSO.
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Signaling Pathway

This diagram illustrates the enzymatic reaction used to measure FAAH activity with AMC
Arachidonoyl Amide as the substrate.

FAAH Activity Assay Principle
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Caption: Enzymatic cleavage of AMC-AA by FAAH to produce a fluorescent signal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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